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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B1194208 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Celesticetin was not readily available at the

time of this writing. The following guidance is based on general best practices for handling

potentially hazardous chemicals and antibiotics in a laboratory setting. It is imperative that

researchers conduct a thorough, substance-specific risk assessment before handling

Celesticetin and consult their institution's Environmental Health and Safety (EHS) department

for specific protocols.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are crucial to minimize

exposure to Celesticetin. The following table summarizes the recommended PPE for handling

this compound, based on general guidelines for hazardous chemicals.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and Notes

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][2]

Skin/Body
Chemical-resistant lab coat or

gown.

Should be non-absorbent. For

handling larger quantities or in

situations with a high risk of

splashing, consider a

disposable gown made of

polyethylene-coated

polypropylene or other

laminate materials.

Hands Nitrile or neoprene gloves.

Double gloving may be

appropriate depending on the

specific handling procedures

and risk assessment. Ensure

gloves are compatible with any

solvents being used.

Respiratory

Not generally required under

normal use conditions with

adequate ventilation.

If handling fine powders that

may become airborne, a

NIOSH/MSHA-approved

respirator (e.g., N95) may be

necessary.[3] A full-face

respirator can also provide eye

and face protection.

Feet Closed-toe shoes.

Shoe covers may be used to

prevent the spread of

contamination outside the

laboratory.
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Operational Plan
1. Engineering Controls:

Ventilation: Handle Celesticetin in a well-ventilated area.[4] A chemical fume hood is

recommended, especially when working with the solid powder to avoid inhalation of dust.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[1]

2. Safe Handling Practices:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in areas where Celesticetin is

handled.[5] Avoid generating dust when working with the solid form.[2][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling Celesticetin
and before leaving the laboratory.[5]

3. Storage:

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Incompatibilities: Keep away from strong oxidizing agents.[1][2]

Emergency Procedures
1. Spills:

Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.

Cleanup: For solid spills, carefully sweep or scoop up the material to avoid creating dust and

place it in a labeled container for disposal. For liquid spills, absorb with an inert material
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(e.g., sand, vermiculite) and place in a sealed container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent

and water.

2. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[2] Remove contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Disposal Plan
All waste materials contaminated with Celesticetin should be treated as hazardous chemical

waste and disposed of in accordance with institutional, local, state, and federal regulations.

1. Waste Segregation:

Designate a specific, clearly labeled, and sealed waste container for all Celesticetin-

contaminated materials, including unused product, contaminated PPE, and cleaning

materials.

2. Solid Waste:

Contaminated items such as gloves, bench paper, and disposable labware should be placed

in the designated hazardous waste container.

3. Liquid Waste:
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Unused stock solutions and contaminated media should be collected in a sealed, properly

labeled hazardous waste container. Do not pour Celesticetin solutions down the drain.[6]

While autoclaving can sterilize biohazardous material, it may not degrade the antibiotic,

which should still be treated as chemical waste.[6]

4. Final Disposal:

Follow your institution's procedures for the pickup and disposal of hazardous chemical waste

by a licensed vendor.

Experimental Workflow: Celesticetin Spill Response

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1194208?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Heneicomycin.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Heneicomycin.pdf
https://www.benchchem.com/product/b1194208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Spill Containment & Cleanup

Decontamination & Disposal
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Clean Up Spill Material

Decontaminate the Area

Dispose of Waste

Remove PPE

Wash Hands Thoroughly

Report the Incident
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Caption: Workflow for a safe and effective response to a Celesticetin spill in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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